Cas no 104239-97-6 ((1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxylic acid)

• Product Name: (1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxylic acid
• CAS No: 104239-97-6
• Molecular Formula: C₁₉H₂₇NO₃
• Molecular Weight: 317.4226
• MDL: MFCD08063794
• CID: 62468
• PubChem ID: 9839970

(1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxylic acid Properties

Names and Identifiers

• 4-Aza-5a-androstan-1-ene-3-one-17b-carboxylic acid
• (5alpha,17beta)-3-Oxo-4-azaandrost-1-ene-17-carboxylic acid
• 3-Oxo-4-aza-5α-αndrost-1-ene-17β-carboxylic Acid
• (5APHA,17BETA)-3-OXO-4-AZAANDROST-1-ENE-17- CARBOXYLICACID
• 3-Oxo-4-aza-5α-αndro
• FINASTERIDE CARBOXYLIC ACID
• M4 ACID
• Dutasteride EP Impurity A
• Dutasteride impurity A -I
• 4-Aza-5a-androstan-1-en-one-16b-carboxylic acid
• 3-Oxo-4-aza-5a-androst-1-ene-17-carboxylic Acid
• 3-Oxo-4-aza-5a-androst-1-ene-17b-carboxylicAcid
• 3-Oxo-4-aza-5α-androst-1-ene-17-carboxylic acid
• 2-Iodo-3-oxo-4-azaandrostane-17-carboxylic acid
• 4-aza-5α-androstan-1-ene-3-oxo-17β-carboxylic acid
• AK607693
• (3As,3bS,5aS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxylic acid
• AKOS025311234
• 3-Oxo-4-aza-5
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-4a,6a-dimethyl-2-oxo-1H,2H,4aH,4bH,5H,6H,6aH,7H,8H,9H,9aH,9bH,10H,11H,11aH-indeno[5,4-f]quinoline-7-carboxylic acid
• 3-Oxo-4-aza-5?-?ndrost-1-ene-17?-carboxylic Acid
• GS-0922
• Finasteride Acid
• O0515
• UNII-2E6A626D4R
• H11005
• Z3244525813
• 3-OXO-4-AZA-5.ALPHA.-ANDROST-1-ENE-17.BETA.-CARBOXYLIC ACID
• A-carboxylic acid
• MFCD08063794
• EX-A1949
• SCHEMBL1099189
• DUTASTERIDE IMPURITY A [EP IMPURITY]
• DTXSID001238002
• BCP10733
• (1S,2R,7R,10S,11S,14S,15S)-2,15-dimethyl-5-oxo-6-azatetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-3-ene-14-carboxylic acid
• 3-Oxo-4-aza-5 alpha - alpha ndrost-1-ene-17 beta -carboxylic Acid
• EN300-20675450
• 3-Oxo-4-aza-5f inverted question mark-androst-1-ene-17fA-carboxylic Acid
• 3-Oxo-4-aza-5alpha-androst-1-ene-17beta-carboxylic acid
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid
• CS-M2829
• 3-Oxo-4-aza-5a-androst-1-ene-17b-carboxylic Acid
• A-androst-1-ene-17
• A-androstan-1-ene-3-one-17
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxylic Acid
• 2E6A626D4R
• (5APHA,17BETA)-3-OXO-4-AZAANDROST-1-ENE-17-CARBOXYLICACID
• 104239-97-6
• Dutasteride acid
• 4-aza-5
• 1H-Indeno(5,4-f)quinoline-7-carboxylic acid, 2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
• DB-372323
• 3-Oxo-4-aza-5I+/--androst-1-ene-17I(2)-carboxylic acid
• (4AR,4BS,6AS,7S,9AS,9BS,11AR)-4A,6A-DIMETHYL-2-OXO-1H,4BH,5H,6H,7H,8H,9H,9AH,9BH,10H,11H,11AH-INDENO[5,4-F]QUINOLINE-7-CARBOXYLIC ACID

• MDL： MFCD08063794
• InChIKey： FDESQZBVTKLIQN-ZGJLRKDKSA-N
• Inchi： 1S/C19H27NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h8,10-15H,3-7,9H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14?,15-,18-,19+/m0/s1
• SMILES： O([H])C(C1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]4([H])[C@@](C([H])=C([H])C(N4[H])=O)(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O

Computed Properties

• Exact Mass: 317.199094g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 317.199094g/mol
• Monoisotopic Mass: 317.199094g/mol
• Topological Polar Surface Area: 66.4Ų
• Heavy Atom Count: 23
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.31320
• PSA: 66.40000
• Refractive Index: 1.547
• Boiling Point: 527.3±50.0 °C at 760 mmHg
• Melting Point: 295-297 ºC
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 272.7±30.1 °C
• Color/Form: Powder
• Density: 1.166